Cas no 1705667-00-0 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide
• CAS No: 1705667-00-0
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 6454348
• Update Time: 2025-05-19

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]oxamide

• Inchi： 1S/C21H27N3O3/c1-24-14-17(16-9-5-6-10-18(16)24)19(25)13-23-21(27)20(26)22-12-11-15-7-3-2-4-8-15/h5-7,9-10,14,19,25H,2-4,8,11-13H2,1H3,(H,22,26)(H,23,27)
• InChI Key： HNAWKCTXACNJNM-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide (CAS No. 1705667-00-0)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide, identified by its CAS number 1705667-00-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential biological activities and the promising applications it may offer in the development of novel therapeutic agents.

The structural complexity of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide lies in its combination of cyclohexenyl and indole moieties, which are known for their diverse pharmacological properties. The cyclohexenyl group contributes to the molecule's lipophilicity, while the indole ring system is often associated with biological interactions, including modulation of neurotransmitter systems and anti-inflammatory effects. The presence of hydroxyl and amide functional groups further enhances its potential as a pharmacophore, enabling various interactions with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both cyclohexenyl and indole scaffolds. These structural motifs have been found to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide is no exception, and its unique structure suggests that it may possess similar beneficial effects.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The cyclohexenyl group can engage with lipid rafts and membrane proteins, while the indole moiety can bind to nuclear receptors and enzymes involved in signal transduction pathways. This dual-targeting capability makes N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylethanediamide an attractive candidate for the development of multifunctional drugs that can address complex diseases.

Recent studies have highlighted the importance of structure-based drug design in identifying novel therapeutic agents. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between N'-2-(cyclohexenyl)ethyl-N'-'hydroxy--''(''''methyl--''''indol--'''''3'''''--''')''''ethylethanediamide (CAS No. 1705667'-'00'-'0) and various biological targets. These studies have revealed that the compound can form stable complexes with proteins involved in inflammation and cell proliferation, suggesting its potential as an anti-inflammatory and anticancer agent.

The synthesis of N'-2-(cyclohex--en--'1'--''yl)ethyl-N'-'hydroxy--''(''''methyl--''''indol--'''''3'''''--''')''''ethylethanediamide has been achieved through multi-step organic reactions, showcasing the expertise of modern synthetic chemistry. The process involves the careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for drug development programs.

The pharmacological evaluation of N'-2-(cyclohex--en--'1'--``yl``)ethyl-N'-'hydroxy--``(``methyl-indol---3---``)``ethylethanediamide has begun with in vitro assays that measure its interaction with relevant biological targets. Initial results indicate that the compound exhibits promising activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

In conclusion, N'-2-(cyclohex--en--'1'--``yl``)ethyl-N'-'hydroxy--``(``methyl-indol---3---``)``ethylethanediamide (CAS No. 1705667'-'00'-'0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of cyclohexenyl and indole moieties, along with functional groups such as hydroxyl and amide, makes it an intriguing candidate for drug development. Recent studies have provided valuable insights into its biological activities and mechanisms of action, paving the way for further exploration of its therapeutic potential.